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These application notes provide a detailed guide to the fabrication and characterization of high-
efficiency organic solar cells (OSCs) based on the donor polymer PBDB-T-SF. The protocols
described herein cover both conventional and inverted device architectures, utilizing various
common acceptor materials.

Core Concepts in PBDB-T-SF Solar Cell Architecture

PBDB-T-SF is a popular donor polymer in the field of organic photovoltaics due to its favorable
electronic and morphological properties.[1] High power conversion efficiencies (PCEs) have
been achieved by pairing PBDB-T-SF with both fullerene and non-fullerene acceptors.[2][3]
The device architecture, whether conventional or inverted, plays a crucial role in optimizing
charge extraction and overall performance.

A conventional architecture typically consists of an indium tin oxide (ITO) anode, a hole
transport layer (HTL), the PBDB-T-SF-based active layer, an electron transport layer (ETL),
and a low work function metal cathode. In contrast, an inverted architecture reverses the
charge collection sequence, with ITO serving as the cathode, followed by an ETL, the active
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layer, an HTL, and a high work function metal anode.[4][5] The choice of architecture can
influence device stability and performance depending on the specific materials used.

Data Presentation: Performance Parameters

The following tables summarize the performance of PBDB-T-SF based solar cells with different
acceptors and device architectures. These values are representative of high-performing
devices reported in the literature.

Architect Jsc

Acceptor Additive Voc (V) FF (%) PCE (%)
ure (mAIcmz)
ITIC Inverted 0.5% DIO 0.88 17.5 72.0 11.1
ITIC-M Inverted 5% DIO 0.916 16.88 65.33 10.20[6]
Convention
INTIC | 1% CN 0.84 19.42 67.89 11.08[3]
a
. p-
Convention )
N2200 | Anisaldehy - - - 7.24[7]
a
de
PC71BM Inverted - 0.83 10.22 53.5 4.49[2]

Table 1: Device Performance of PBDB-T-SF Based Solar Cells. Voc: Open-circuit voltage, Jsc:
Short-circuit current density, FF: Fill factor, PCE: Power conversion efficiency, DIO: 1,8-
diiodooctane, CN: 1-chloronaphthalene.

Experimental Protocols

The following are detailed protocols for the fabrication of high-efficiency PBDB-T-SF based
organic solar cells.

Substrate Preparation (for both architectures)

o Patterned indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an
ultrasonic bath.
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e The cleaning process involves sequential sonication in detergent, deionized water, acetone,
and isopropanol for 15-20 minutes each.[8]

 After sonication, the substrates are dried with a stream of nitrogen gas.

e Immediately before use, the substrates are treated with UV-ozone for 15-20 minutes to
improve the work function and remove any residual organic contaminants.[8][9]

Device Fabrication: Inverted Architecture (e.g., PBDB-T-
SF:ITIC)

This protocol describes the fabrication of an inverted solar cell with the structure: ITO / ZnO /
PBDB-T-SF:ITIC / MoOs / Ag.

o Electron Transport Layer (ETL) Deposition:

[e]

A zinc oxide (ZnO) precursor solution is prepared.

o

The filtered ZnO precursor is spin-coated onto the pre-cleaned ITO substrates at 3000 rpm
for 40 seconds.[8]

The substrates are then annealed in air at 200°C for 20 minutes to form a uniform ZnO

o

layer.[8]

o

The substrates are transferred into a nitrogen-filled glovebox.
o Active Layer Deposition:

o Prepare a blend solution of PBDB-T-SF and ITIC (e.g., 1:1 weight ratio) in a suitable
solvent like chlorobenzene at a total concentration of 20 mg/mL.[8]

o Add a processing additive, such as 0.5% (v/v) 1,8-diiodooctane (DIO), to the blend
solution to optimize the active layer morphology.[10]

o Stir the solution at an elevated temperature (e.g., 60°C) for several hours to ensure
complete dissolution.
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o Spin-coat the active layer solution onto the ZnO layer at a speed of 1100 rpm for 60
seconds to achieve a thickness of approximately 100 nm.[8]

o Anneal the active layer at 160°C for 10 minutes.[8]

e Hole Transport Layer (HTL) and Electrode Deposition:

o Thermally evaporate a thin layer of Molybdenum trioxide (MoOs) (e.g., 6 nm) on top of the
active layer under high vacuum (e.g., 2 x 10=4 Pa).[8]

o Finally, thermally evaporate a silver (Ag) electrode (e.g., 100 nm) to complete the device.

[8]

Device Fabrication: Conventional Architecture (e.g.,
PBDB-T-SF:INTIC)

This protocol outlines the fabrication of a conventional solar cell with the structure: ITO /
PEDOT:PSS / PBDB-T-SF:INTIC / PFEN-Br / Ag.

e Hole Transport Layer (HTL) Deposition:
o Spin-coat a filtered aqueous solution of PEDOT:PSS onto the pre-cleaned ITO substrates.
o Anneal the substrates at 150°C for 10 minutes in air.[9]
o Transfer the substrates into a nitrogen-filled glovebox.

o Active Layer Deposition:

[¢]

Prepare a blend solution of PBDB-T-SF and INTIC in a suitable solvent.

o

A processing additive like 1-chloronaphthalene (CN) may be used to optimize
performance.[3]

[¢]

Spin-coat the active layer solution onto the PEDOT:PSS layer.

o

Anneal the active layer under optimized conditions.
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e Electron Transport Layer (ETL) and Electrode Deposition:

o Spin-coat a solution of an electron transport material, such as PFN-Br, on top of the active
layer.

o Finally, thermally evaporate a silver (Ag) electrode to complete the device.

Characterization Protocol: Current Density-Voltage
(J-V) Measurement

The photovoltaic performance of the fabricated devices is characterized by measuring their
current density-voltage (J-V) characteristics.

¢ lllumination Source:

o Use a solar simulator with a light intensity of 100 mW/cm?, calibrated to the AM 1.5G
spectrum.[6]

e Measurement Setup:

o A source measure unit (e.g., Keithley 2400) is used to apply a voltage bias to the solar cell
and measure the resulting current.[6]

e Procedure:
o The J-V scan is typically performed from a reverse bias to a forward bias.

o From the J-V curve, the key performance parameters are extracted: open-circuit voltage
(Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency
(PCE).[11][12]

Visualizations

The following diagrams illustrate the device architectures and a general experimental workflow.
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Figure 1. Conventional and Inverted Device Architectures.
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Figure 2. General Experimental Workflow for Device Fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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